5-methoxy-N-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride

• CAS No.: 41566-78-3
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 5-methoxy-N-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride
• InChI: InChI=1S/C11H15NO.ClH/c1-12-11-6-3-8-7-9(13-2)4-5-10(8)11;/h4-5,7,11-12H,3,6H2,1-2H3;1H
• InChI Key: VGDKCAAATSXEJJ-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC2=C1C=CC(=C2)OC.Cl

Description

5-methoxy-N-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.70 g/mol. The purity is usually 95%.
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Preparation Methods

The synthesis of 5-methoxy-N-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride involves several steps. One common method includes the reaction of 5-methoxy-2,3-dihydro-1H-inden-2-amine with formaldehyde and dimethylamine under reflux conditions . The reaction is typically carried out in a two-mouth flask equipped with a magnetic stirrer and a reflux system under an inert atmosphere such as argon gas . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure higher yields and purity.

Chemical Reactions Analysis

5-Methoxy-N-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into its corresponding alcohols or amines.

Substitution: It can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other substituents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide

Scientific Research Applications

5-Methoxy-N-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various indole derivatives, which are important in medicinal chemistry.

Biology: The compound is studied for its effects on neurotransmitter systems and its potential use in neuropharmacology.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as an analgesic and anti-inflammatory agent.

Industry: It is used in the production of other psychoactive substances and as a research chemical in the development of new drugs.

Comparison with Similar Compounds

5-Methoxy-N-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride is similar to other aminoindanes such as:

MMAI (5-methoxy-6-methyl-2-aminoindane): Both compounds share similar psychoactive properties, but this compound lacks a methyl group on the indane ring.

2-Aminoindane: This compound is structurally similar but lacks the methoxy and methyl groups, resulting in different pharmacological effects.

5-Methoxy-2-AI (5-methoxy-2-aminoindane): This compound is another derivative with similar psychoactive properties.